Cas no 123001-17-2 (b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI))

• Product Name: b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI)
• CAS No: 123001-17-2
• MF: C₄₃H₈₄O₁₃
• MW: 809.119276046753
• CID: 159869
• PubChem ID: 3081217
• Update Time: 2025-04-19

b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,2,3-bis(tetradecyloxy)propyl 6-O-b-D-glucopyranosyl-, (R)- (9CI)
• (2R,3R,4R,5R,6R)-2-propoxy-3,4-di(tetradecoxy)-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-3,4,5-triol
• 1,2-di-O-tetradecyl-3-O-(6-O-glucopyranosyl-glucopyranosyl)glycerol
• (2R,3R,4R,5R,6R)-2-propoxy-3,4-bis(tetradecyloxy)-6-({[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}methyl)tetrahydro-2H-pyran-3,4,5-triol (non-preferred name)
• beta-D-Glucopyranoside, 2,3-bis(tetradecyloxy)propyl 6-O-beta-D-glucopyranosyl-, (R)-
• DTDGL
• 123001-17-2
• DTXSID60153829

• Inchi： 1S/C43H84O13/c1-4-7-9-11-13-15-17-19-21-23-25-27-30-53-42(49)39(48)35(33-52-40-38(47)37(46)36(45)34(32-44)55-40)56-41(51-29-6-3)43(42,50)54-31-28-26-24-22-20-18-16-14-12-10-8-5-2/h34-41,44-50H,4-33H2,1-3H3/t34-,35-,36-,37+,38-,39-,40-,41-,42-,43-/m1/s1
• InChI Key： NWFDRMQWJXDMEE-QTGKKKNTSA-N
• SMILES： O1[C@H]([C@@]([C@]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)(O)OCCCCCCCCCCCCCC)(O)OCCCCCCCCCCCCCC)OCCC

Computed Properties

• Exact Mass: 808.591193
• Monoisotopic Mass: 808.591193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 56
• Rotatable Bond Count: 35
• Complexity: 932
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197
• XLogP3: 9.6

Experimental Properties

• Density: 1.13
• Boiling Point: 854.5°Cat760mmHg
• Flash Point: 470.6°C
• Refractive Index: 1.524